9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylic acid

• IUPAC Name: 9-oxo-5,6,7,8-tetrahydrobenzo[7]annulene-6-carboxylic acid
• InChI: InChI=1S/C12H12O3/c13-11-6-5-9(12(14)15)7-8-3-1-2-4-10(8)11/h1-4,9H,5-7H2,(H,14,15)
• InChI Key: XUNZMNVTEDNDCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC=CC=C2CC1C(=O)O
• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• CAS No.: 85124-48-7

Description

9-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-6-carboxylic acid is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Characterization:

  • A novel derivative of benzo[7]annulene, specifically "2,8-dibromo-9-(bromomethylene)-3,5,5-trimethyl-6,7,8,9-tetrahydro-5H-benzo[7] annulene" was synthesized, characterized by various spectroscopic methods, and analyzed using density functional theory (Edder et al., 2019).

• Derivative Synthesis and Applications:

  • Research on the facile synthesis of 6‐aryl‐5H‐8‐oxa‐4b, 7‐diaza‐benzo[a]azulen‐9‐one derivatives, a new class of tricyclic heterocycles, has been conducted. These derivatives are synthesized from ethyl indole-2-carboxylate, indicating potential for diverse chemical applications (Praveen et al., 2008).

3

. Fluorescence Properties:

• Synthesis of various benzo[c]coumarin carboxylic acids has been explored. Compounds like 7-hydroxy-3-methoxy-6-oxo-6H-benzo[c]-chromene-8-carboxylic acid exhibit excellent fluorescence in ethanol solution and solid state. This highlights their potential in applications requiring fluorescence properties (Shi et al., 2017).

• Chemical Synthesis and Analysis:

  • The synthesis of nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid, and its characterization through various spectroscopic techniques, represents another facet of the research. This showcases the broad spectrum of synthetic applications of compounds related to benzo[7]annulene (Du-lin, 2007).

• Molecular Conformation Studies:

  • Research on the conformational analysis and transannular reactions of 5,9-Propanobenzo[7]annulene derivatives provides insights into the structural aspects and chemical behavior of these compounds (Camps et al., 1997).